Cas no 1795087-00-1 (3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide)

3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide is a specialized organic compound featuring a unique structural framework combining a pyranone moiety with an azetidine carboxamide group. Its molecular design offers potential advantages in medicinal chemistry, particularly in modulating biological targets due to the presence of both hydrogen bond acceptors and donors. The compound's oxopyran and phenylpropyl substituents may enhance binding affinity and selectivity in pharmacological applications. Its azetidine ring contributes to conformational rigidity, potentially improving metabolic stability. This structure could be valuable in the development of enzyme inhibitors or receptor modulators, warranting further investigation for therapeutic applications. The compound's synthetic versatility also makes it a useful intermediate for derivatization.

3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide structure

1795087-00-1 structure

Product Name:3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide

CAS No:1795087-00-1

MF:C₁₉H₂₂N₂O₄

MW:342.388985157013

CID:5368159

Update Time:2025-06-07

3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide
- Inchi： 1S/C19H22N2O4/c1-14-10-16(11-18(22)24-14)25-17-12-21(13-17)19(23)20-9-5-8-15-6-3-2-4-7-15/h2-4,6-7,10-11,17H,5,8-9,12-13H2,1H3,(H,20,23)
- InChI Key： XEJHYSULPLBCJI-UHFFFAOYSA-N
- SMILES： N1(C(NCCCC2=CC=CC=C2)=O)CC(OC2=CC(=O)OC(C)=C2)C1

3-(2-methyl-6-oxopyran-4-yl)oxy-N-(3-phenylpropyl)azetidine-1-carboxamide Pricemore >>

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